Cas no 1448128-65-1 (1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one)

• Product Name: 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one
• CAS No: 1448128-65-1
• MF: C₁₉H₃₀N₂OS₂
• MW: 366.584302425385
• CID: 5366388
• Update Time: 2025-07-15

1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]-2-(4-propan-2-ylsulfanylphenyl)ethanone
• 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one

• Inchi： 1S/C19H30N2OS2/c1-15(2)24-18-8-6-16(7-9-18)19(22)13-21-10-5-11-23-14-17(21)12-20(3)4/h6-9,15,17H,5,10-14H2,1-4H3
• InChI Key： LDVSVIRVGWRROX-UHFFFAOYSA-N
• SMILES： C(N1CCCSCC1CN(C)C)C(=O)C1=CC=C(SC(C)C)C=C1

Additional information on 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one

Comprehensive Analysis of 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one (CAS No. 1448128-65-1)

The compound 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one (CAS No. 1448128-65-1) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a thiazepane core with a dimethylamino moiety and a propan-2-ylsulfanyl phenyl group, making it a subject of interest in pharmaceutical and biochemical research. This compound's potential applications span drug discovery, enzyme inhibition studies, and molecular targeting, aligning with current trends in precision medicine and small-molecule therapeutics.

Recent advancements in computational chemistry and AI-driven drug design have heightened interest in compounds like 1448128-65-1. Researchers are exploring its binding affinity to specific protein targets, leveraging tools such as molecular docking simulations and quantitative structure-activity relationship (QSAR) models. The dimethylamino group, in particular, is known to enhance bioavailability, a critical factor in oral drug development, while the thiazepane ring contributes to metabolic stability—a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

The propan-2-ylsulfanyl substituent in this compound introduces lipophilicity, a property increasingly scrutinized in blood-brain barrier (BBB) penetration studies. This aligns with growing demand for central nervous system (CNS) therapeutics, as evidenced by rising searches for "neuroactive small molecules" and "BBB-crossing compounds." Furthermore, the compound's potential as a scaffold for kinase inhibitors resonates with oncology research trends, where kinase-targeted drugs dominate clinical pipelines.

Synthetic routes to 1448128-65-1 often involve multi-step organic transformations, including reductive amination and nucleophilic aromatic substitution—techniques frequently discussed in green chemistry forums. The compound's chiral centers also make it relevant to asymmetric synthesis, a field gaining traction due to regulatory emphasis on enantiopure pharmaceuticals. Analytical characterization typically employs LC-MS and NMR spectroscopy, with fragmentation patterns of the thiazepane ring being a key diagnostic feature.

From a commercial perspective, 1448128-65-1 caters to niche markets supplying high-value research chemicals. Its structural complexity positions it as a building block for medicinal chemistry, addressing demand from contract research organizations (CROs) and academic labs focusing on fragment-based drug discovery. Storage recommendations typically emphasize protection from light and moisture, reflecting standard practices for heterocyclic compounds with sulfur-containing functional groups.

Ongoing studies investigate the compound's potential in GPCR modulation, tapping into the G protein-coupled receptor research boom. Its balanced logP and hydrogen bond acceptor/donor count suggest compliance with Lipinski's Rule of Five, a frequent search term among drug developers. As the pharmaceutical industry shifts toward targeted therapies, molecules like 1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one exemplify the convergence of structural diversity and biological relevance in modern drug design paradigms.